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Compound of Interest

Compound Name: Pentadecylamine

Cat. No.: B1195383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for pentadecylamine, a

long-chain primary alkylamine used in various research and development applications.

Adherence to these protocols is essential to ensure the safety of laboratory personnel and the

integrity of experimental outcomes.

Hazard Identification and Classification
Pentadecylamine is classified as a hazardous substance with the potential for severe health

effects.[1][2] It is crucial to understand its hazard profile before handling.

GHS Hazard Statements:

H302: Harmful if swallowed[2]

H314: Causes severe skin burns and eye damage[2]

H331: Toxic if inhaled[2]

H400: Very toxic to aquatic life[2]

Primary Hazards:
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Corrosive: Pentadecylamine is a corrosive chemical that can cause severe burns to the skin

and eyes upon contact.[1][2]

Toxic: It is harmful if swallowed and toxic if inhaled.[2] High exposure may lead to seizures.

[1][2]

Irritant: Contact can cause irritation to the skin, eyes, and respiratory tract.[1][2]

Environmental Hazard: The substance is very toxic to aquatic life.[2]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of pentadecylamine is

fundamental to its safe handling and storage.

Property Value Reference

Molecular Formula C15H33N [2][3][4]

Molecular Weight 227.43 g/mol [2][4][5]

Appearance Sand-like solid [1]

Melting Point 35-37 °C [4]

Boiling Point 307.3 ± 5.0 °C at 760 mmHg [4]

Flash Point 113 °C (235.4 °F) - closed cup [5]

Vapor Pressure 0.000714 mm Hg [3]

CAS Number 2570-26-5 [3]

Toxicological Data
The following table summarizes the available acute toxicity data for pentadecylamine. These

values are critical for risk assessment and for understanding the potential consequences of

accidental exposure.
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Toxicity
Endpoint

Value Species Route Reference

LD50 660 mg/kg Rat Oral [4]

LC50 900 mg/m³/4h Rat Inhalation [3]

Toxic Effects:

Oral Exposure: May cause gastritis and gastrointestinal ulceration or bleeding.[4]

Inhalation Exposure: Can lead to convulsions, acute pulmonary edema, and interstitial

nephritis in lethal-dose studies in rodents.[2] Repeated-dose inhalation studies in rats have

shown nerve changes, abnormal liver and kidney function, and hemorrhage.[2]

Dermal Exposure: Causes severe skin burns.[2]

Eye Exposure: Causes serious eye damage.[2]

Experimental Protocols for Safety Assessment
The determination of the toxicological profile of a substance like pentadecylamine follows

standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). Below are summaries of the methodologies

for key toxicity endpoints.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is used to determine the acute oral toxicity of a substance.[1][2][6][7][8]

Principle: A stepwise procedure is used with a limited number of animals per step. The

substance is administered orally to a group of animals at one of the defined dose levels. The

absence or presence of compound-related mortality of the animals dosed at one step will

determine the next step, i.e., no further testing is needed, dosing of a higher dose level, or

dosing of a lower dose level.
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Animal Model: Typically, rats are used.[1]

Procedure:

Animals are fasted prior to dosing.

The test substance is administered in a single dose by gavage using a stomach tube or a

suitable intubation cannula.

Animals are observed for mortality, clinical signs, and body weight changes for at least 14

days.

A post-mortem examination is performed on all animals at the end of the observation

period.

Acute Dermal Toxicity - OECD Guideline 402
This guideline provides a method for assessing the acute toxic effects of a substance applied to

the skin.[3][4][5][9][10]

Principle: The test substance is applied to the skin of experimental animals in a single dose.

The animals are observed for a defined period for signs of toxicity and mortality.

Animal Model: Rats are commonly used.[5]

Procedure:

The fur is removed from the dorsal area of the trunk of the test animals.

The test substance is applied uniformly over an area of at least 10% of the total body

surface area.

The treated area is covered with a porous gauze dressing and non-irritating tape to hold

the test substance in contact with the skin.

The exposure duration is typically 24 hours.

After exposure, residual test substance is removed.
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Animals are observed for mortality and clinical signs of toxicity for at least 14 days. Body

weight is recorded weekly.

A gross necropsy is performed on all animals at the end of the observation period.

Acute Inhalation Toxicity - OECD Guideline 403
This method is designed to assess the acute toxicity of a substance when administered by

inhalation.[11][12][13][14][15]

Principle: Animals are exposed to the test substance as a gas, vapor, or aerosol in a

specially designed inhalation chamber for a defined period.

Animal Model: Rats are the preferred species.[14]

Procedure:

Animals are exposed in a dynamic inhalation chamber for a standard duration, typically 4

hours.[11][12]

The concentration of the test substance in the chamber is controlled and monitored.

Animals are observed for mortality and signs of toxicity during and after exposure for at

least 14 days.[11][12]

Body weights are recorded, and a gross necropsy is performed on all animals.

Skin Corrosion/Irritation - OECD Guideline 404
This guideline describes the procedure for assessing the potential of a substance to cause skin

corrosion or irritation.[16]

Principle: The test substance is applied to a small area of the skin of a single animal. The

degree of skin irritation/corrosion is evaluated at specific intervals.

Animal Model: Albino rabbits are typically used.

Procedure:
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A small area of the animal's back is clipped free of fur.

The test substance is applied to the clipped skin and covered with a gauze patch.

The exposure duration is up to 4 hours.[16]

After exposure, the patch is removed, and the skin is cleaned.

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal. The observation period may be extended up to 14 days if the

effects are persistent.[16]

Serious Eye Damage/Eye Irritation - OECD Guideline 405
This test is designed to determine the potential for a substance to cause serious eye damage

or irritation.[17][18][19][20][21]

Principle: The test substance is instilled into the conjunctival sac of one eye of an

experimental animal. The other eye serves as a control. The eyes are examined for any

effects.

Animal Model: Healthy adult albino rabbits are used.[17]

Procedure:

A single dose of the test substance is applied into the conjunctival sac of one eye.[17][21]

The eyelids are held together for a short period to prevent loss of the material.

The eyes are examined at 1, 24, 48, and 72 hours after instillation.[17][21]

The degree of eye irritation is scored for the cornea, iris, and conjunctiva. The observation

period may be extended up to 21 days to assess the reversibility of the effects.[17][19]

Safety and Handling Precautions
Strict adherence to safety protocols is mandatory when working with pentadecylamine.
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Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably in a chemical

fume hood, to minimize inhalation exposure.[1]

Eye Wash Stations and Safety Showers: Emergency eyewash fountains and safety showers

must be readily available in the immediate work area.[1][9]

Personal Protective Equipment (PPE)
The following PPE is required when handling pentadecylamine:

Eye and Face Protection: Wear chemical splash goggles and a face shield.[1][5]

Skin Protection:

Gloves: Wear chemical-resistant gloves. The specific glove material should be selected

based on the breakthrough time and permeation rate for pentadecylamine.[1]

Protective Clothing: A lab coat, coveralls, or a chemical-resistant suit should be worn to

prevent skin contact.[1] Contaminated clothing should be removed immediately and

laundered by trained personnel before reuse.[1] Do not take contaminated clothing home.

[1]

Respiratory Protection: If engineering controls are not sufficient to maintain exposure below

acceptable levels, a NIOSH-approved respirator with appropriate cartridges should be used.

[1] A full-facepiece respirator provides both respiratory and eye protection.[1]
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Personal Protective Equipment (PPE)

Handling Pentadecylamine

Eye/Face Protection Skin Protection Respiratory Protection

Chemical Splash Goggles Face Shield Chemical-Resistant Gloves Protective Clothing
(Lab Coat/Suit) NIOSH-Approved Respirator

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling Pentadecylamine.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[8] Do not breathe dust or vapors.[8]

Wash thoroughly after handling.[1] Do not eat, smoke, or drink in areas where

pentadecylamine is handled.[1]

Storage: Store in tightly closed containers in a cool, well-ventilated area.[1]

First Aid Measures
In the event of exposure to pentadecylamine, immediate first aid is critical.

Inhalation:

Move the victim to fresh air immediately.[2]

If breathing has stopped, provide artificial respiration.[1][2]

If breathing is difficult, administer oxygen.
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Seek immediate medical attention.[1]

Skin Contact:

Immediately remove all contaminated clothing.[1]

Wash the affected area with large amounts of soap and water for at least 15 minutes.[1][2]

Seek immediate medical attention.[1]

Eye Contact:

Immediately flush the eyes with large amounts of water for at least 30 minutes,

occasionally lifting the upper and lower eyelids.[1]

Remove contact lenses if present and easy to do.

Seek immediate medical attention.[1]

Ingestion:

Do NOT induce vomiting.[12]

If the victim is conscious and alert, rinse their mouth with water.

Seek immediate medical attention.[12]
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Pentadecylamine Exposure Response Workflow

Exposure Event
(Inhalation, Skin/Eye Contact, Ingestion)

Immediate Decontamination
(Move to fresh air, wash skin/eyes)

Administer First Aid
(Artificial respiration, etc.)

Seek Immediate Medical Attention

Transport to Medical Facility Provide Safety Data Sheet
to Medical Personnel

Click to download full resolution via product page

Caption: Logical workflow for responding to a Pentadecylamine exposure event.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.
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Containment: Wear appropriate PPE and contain the spill.

Cleanup: For solid spills, carefully collect the material in a manner that avoids generating

dust and place it in a sealed container for disposal.[1] For liquid spills, use an inert absorbent

material.

Disposal: Dispose of the waste as hazardous material in accordance with local, state, and

federal regulations.[1]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, CO2, water spray, or foam extinguishers.[1]

Hazardous Combustion Products: Poisonous gases, including nitrogen oxides, are produced

in a fire.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

This guide is intended to provide comprehensive safety and handling information for

pentadecylamine. It is not a substitute for a thorough understanding of the Safety Data Sheet

(SDS) and proper laboratory safety training. Always consult the most current SDS for

pentadecylamine before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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